Cas no 1448070-99-2 (2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one)

• Product Name: 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one
• CAS No: 1448070-99-2
• MF: C₁₇H₁₇N₅O₂S₂
• MW: 387.47918009758
• CID: 6263704
• PubChem ID: 71811062
• Update Time: 2025-11-06

2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1448070-99-2
• 2-methyl-6-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazine-1-carbonyl]pyridazin-3-one
• 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one
• AKOS024572154
• 2-methyl-6-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazine-1-carbonyl}-2,3-dihydropyridazin-3-one
• F6477-0401

• Inchi： 1S/C17H17N5O2S2/c1-20-15(23)3-2-13(19-20)16(24)21-5-7-22(8-6-21)17-18-14(11-26-17)12-4-9-25-10-12/h2-4,9-11H,5-8H2,1H3
• InChI Key： RSNQVRSARSILFN-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)N=C1N1CCN(C(C2C=CC(N(C)N=2)=O)=O)CC1

Computed Properties

• Exact Mass: 387.08236715g/mol
• Monoisotopic Mass: 387.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Additional information on 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one

Introduction to 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one and Its Significance in Modern Chemical Biology

2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one, identified by its CAS number 1448070-99-2, is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation, embodying the cutting-edge trends in drug discovery and molecular design. Its structural complexity, characterized by multiple fused rings and functional groups, positions it as a promising candidate for further exploration in therapeutic applications.

The compound's structure is built upon several key components, including a pyridazine core, a methyl group at the 2-position, and a piperazine moiety linked through a carbonyl group. The presence of a thiazole ring at the 4-position of the piperazine further enhances its structural diversity. This arrangement not only contributes to its unique chemical properties but also opens up possibilities for diverse biological interactions. The incorporation of a thiophenyl group at the 3-position of the thiazole ring adds another layer of complexity, potentially influencing its solubility, stability, and metabolic pathways.

In recent years, there has been a surge in interest towards molecules that exhibit multifunctional properties, capable of targeting multiple biological pathways simultaneously. 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one fits well within this paradigm. The combination of the pyridazine, piperazine, and thiazole moieties suggests potential activities in areas such as central nervous system (CNS) disorders, inflammation, and cancer. These heterocyclic scaffolds are well-documented for their ability to modulate enzyme activity and receptor binding, making them invaluable in the development of novel therapeutics.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The presence of multiple rotatable bonds and functional groups provides ample opportunities for optimization through computational methods such as molecular docking and virtual screening. These techniques have become indispensable tools in modern drug discovery, allowing researchers to predict binding affinities and identify promising candidates with remarkable efficiency. By leveraging these computational approaches, scientists can rapidly screen vast libraries of compounds to identify those with the highest potential for therapeutic efficacy.

Recent advancements in chemical biology have highlighted the importance of understanding the molecular mechanisms underlying disease processes. This compound, with its intricate structure, offers a unique platform for investigating such mechanisms. For instance, its ability to interact with various enzymes and receptors could provide insights into pathways that are dysregulated in diseases like Alzheimer's, Parkinson's, and certain types of cancer. By studying how this molecule interacts with biological targets, researchers can gain valuable information that may lead to the development of more targeted and effective treatments.

The synthesis of 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions to ensure high yields and purity. Despite these challenges, the compound's structural complexity makes it an attractive target for synthetic innovation. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development.

In conclusion, 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one represents a significant advancement in the field of chemical biology. Its unique structure, characterized by a combination of heterocyclic moieties, positions it as a promising candidate for further exploration in drug discovery. By leveraging cutting-edge computational techniques and synthetic methodologies, researchers can harness its potential to develop novel therapeutics that address unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.